Cas no 1008016-72-5 (2-(benzylamino)-N-(1-cyanocyclohexyl)propanamide)

• Product Name: 2-(benzylamino)-N-(1-cyanocyclohexyl)propanamide
• CAS No: 1008016-72-5
• MF: C₁₇H₂₃N₃O
• MW: 285.3840239048
• CID: 5449484
• PubChem ID: 4878564
• Update Time: 2025-06-13

2-(benzylamino)-N-(1-cyanocyclohexyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26684101
• 1008016-72-5
• Z44493159
• 2-(benzylamino)-N-(1-cyanocyclohexyl)propanamide
• N-(1-Cyanocyclohexyl)-2-[(phenylmethyl)amino]propanamide

• Inchi： 1S/C17H23N3O/c1-14(19-12-15-8-4-2-5-9-15)16(21)20-17(13-18)10-6-3-7-11-17/h2,4-5,8-9,14,19H,3,6-7,10-12H2,1H3,(H,20,21)
• InChI Key： LTRWIWJKKRMQKZ-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCCCC1)(=O)C(NCC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 285.184112366g/mol
• Monoisotopic Mass: 285.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.1±43.0 °C(Predicted)
• pka: 12.18±0.20(Predicted)

Additional information on 2-(benzylamino)-N-(1-cyanocyclohexyl)propanamide

Comprehensive Overview of 2-(benzylamino)-N-(1-cyanocyclohexyl)propanamide (CAS No. 1008016-72-5)

2-(benzylamino)-N-(1-cyanocyclohexyl)propanamide, with the CAS number 1008016-72-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzylamino and cyanocyclohexyl moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The molecular structure of 2-(benzylamino)-N-(1-cyanocyclohexyl)propanamide includes a propanamide backbone, a benzyl group, and a 1-cyanocyclohexyl substituent. These functional groups are critical for its interactions with biological systems. The presence of the cyano group enhances the compound's stability and potential binding affinity, making it a candidate for further study in medicinal chemistry. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds in accelerating the identification of novel therapeutics.

In the context of current research, 2-(benzylamino)-N-(1-cyanocyclohexyl)propanamide is often discussed alongside topics like small molecule inhibitors and enzyme modulation. Its potential role in addressing neurodegenerative diseases or metabolic disorders has sparked interest among scientists. For instance, the compound's ability to interact with protein targets could pave the way for new treatments for conditions like Alzheimer's or diabetes, which are frequently searched topics in healthcare and biotechnology forums.

The synthesis of 2-(benzylamino)-N-(1-cyanocyclohexyl)propanamide involves multi-step organic reactions, including amide coupling and reductive amination. These processes are optimized to ensure high yield and purity, which are essential for its application in high-throughput screening and preclinical studies. The compound's physicochemical properties, such as solubility and lipophilicity, are also critical factors in its development as a potential drug candidate.

From an industrial perspective, the demand for custom synthesis and research chemicals like 2-(benzylamino)-N-(1-cyanocyclohexyl)propanamide is growing, driven by advancements in personalized medicine and targeted therapy. Companies specializing in fine chemicals and contract research organizations (CROs) are increasingly focusing on such compounds to meet the needs of academic and pharmaceutical clients. This aligns with the broader trend of collaborative research and open innovation in the life sciences sector.

Safety and regulatory compliance are paramount when handling 2-(benzylamino)-N-(1-cyanocyclohexyl)propanamide. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) to ensure safe handling and disposal.

In summary, 2-(benzylamino)-N-(1-cyanocyclohexyl)propanamide (CAS No. 1008016-72-5) represents a promising area of research in modern chemistry and pharmacology. Its unique structure and potential applications make it a valuable compound for drug development and biochemical studies. As the scientific community continues to explore its properties, this compound may play a pivotal role in addressing some of the most pressing health challenges of our time.